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Cat. No.: B1212927 Get Quote

An In-Depth Technical Guide to the Chemical and Physical Properties of 2-Ethoxyaniline

Introduction
2-Ethoxyaniline, also known by its synonym o-phenetidine, is an aromatic organic compound

with the chemical formula C₈H₁₁NO.[1][2] It is classified as a substituted aniline and an

aromatic ether.[3] Structurally, it consists of a benzene ring substituted with an ethoxy group (-

OCH₂CH₃) and an amino group (-NH₂) at adjacent (ortho) positions.[3][4] At room temperature,

it presents as a colorless to pale yellow or reddish-brown oily liquid.[2][3][4] This compound is a

significant intermediate in the synthesis of various industrial products, including dyes, pigments,

and pharmaceuticals.[1][4] For instance, it is a precursor for certain azo dyes and has been

used in the production of analgesics and anti-inflammatory drugs.[1] Due to its chemical nature,

2-ethoxyaniline is sensitive to air and light, often darkening upon exposure.[2][4]

Chemical and Physical Properties
The following tables summarize the key identifiers and physicochemical properties of 2-

ethoxyaniline.

Table 1: Identifiers and Chemical Structure
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Identifier Value

IUPAC Name 2-ethoxyaniline[3][5]

Synonyms

o-Phenetidine, 2-Aminophenetole, o-

Ethoxyaniline, 1-Amino-2-ethoxybenzene[1][3]

[6]

CAS Number 94-70-2[1][2][5][7]

Molecular Formula C₈H₁₁NO[1][2][5][7]

Molecular Weight 137.18 g/mol [2][3][6]

SMILES CCOC1=CC=CC=C1N[3][5]

InChI Key ULHFFAFDSSHFDA-UHFFFAOYSA-N[5][6]

Table 2: Physical Properties
Property Value

Appearance
Colorless to yellow or reddish-brown oily

liquid[1][2][3]

Melting Point -20 °C to -4 °C[2][6][8]

Boiling Point 228 °C to 233 °C at 760 mmHg[2][3][6]

Density 1.051 g/mL at 25 °C[2]

Flash Point 177 °F (80.5 °C)[2]

Vapor Pressure 1 mmHg at 67 °C[2]

Refractive Index n20/D 1.555[2]

pKa 4.43 at 28 °C[2]

Table 3: Solubility Profile
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Solvent Solubility

Water
Slightly soluble to insoluble (0.5-1.0 g/100 mL at

24.5 °C)[1][2][4][8]

Organic Solvents
Soluble in ethanol, ether, acetone, and dilute

acid[1][2][4]

The solubility of 2-ethoxyaniline in aqueous solutions is pH-dependent; it becomes more

soluble in acidic conditions due to the protonation of the amino group.[4]

Reactivity and Stability
2-Ethoxyaniline exhibits reactivity typical of an aromatic amine. The amino group can be

diazotized and then coupled with other aromatic compounds to form azo dyes.[1] It neutralizes

acids in exothermic reactions to form salts.[3] The compound is sensitive to air and light, which

can cause it to darken and potentially polymerize.[2][9] It is also known to react vigorously with

strong oxidizing agents.

Experimental Protocols
Detailed experimental procedures for determining the physical properties of 2-ethoxyaniline are

based on standard laboratory techniques.

Determination of Boiling Point
The boiling point of liquid 2-ethoxyaniline can be determined using a distillation apparatus.

Apparatus Setup: A small quantity of the sample (e.g., 5-10 mL) is placed in a round-bottom

flask. A thermometer is positioned such that the top of the bulb is level with the side arm of

the distillation head. The flask is connected to a condenser.

Heating: The flask is gently heated using a heating mantle. Anti-bumping granules are added

to ensure smooth boiling.

Observation: The temperature is recorded when the liquid begins to boil and a stable ring of

condensate is observed rising into the distillation head. The boiling point is the temperature
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at which the vapor and liquid are in equilibrium, indicated by a constant temperature reading

on the thermometer as the distillate is collected.

Pressure Correction: Since boiling point is pressure-dependent, the atmospheric pressure

should be recorded. If the pressure is not 760 mmHg, a nomograph can be used to correct

the observed boiling point to the normal boiling point.

Determination of Density
The density of liquid 2-ethoxyaniline can be measured using a pycnometer.

Preparation: The pycnometer is cleaned, dried, and its empty weight is accurately measured

(m₁).

Sample Measurement: The pycnometer is filled with 2-ethoxyaniline, ensuring no air bubbles

are trapped. The filled pycnometer is then weighed (m₂).

Volume Calibration: The pycnometer is emptied, cleaned, and filled with a reference liquid of

known density at a specific temperature (e.g., deionized water). The weight is recorded (m₃).

The volume (V) of the pycnometer is calculated using the formula V = (m₃ - m₁) / ρ_water.

Calculation: The density of 2-ethoxyaniline (ρ_sample) is calculated using the formula:

ρ_sample = (m₂ - m₁) / V. The measurement should be performed at a constant temperature,

typically 25 °C.

Determination of Solubility
A qualitative and semi-quantitative assessment of solubility can be performed as follows.

Solvent Selection: A range of solvents, including water, ethanol, ether, and dilute HCl, are

selected.

Procedure: A small, measured amount of 2-ethoxyaniline (e.g., 0.1 g) is added to a test tube

containing a measured volume of the solvent (e.g., 3 mL).

Observation: The mixture is agitated and observed for dissolution. If the substance dissolves

completely, it is considered soluble. If it partially dissolves, it is slightly soluble. If no

significant dissolution occurs, it is considered insoluble.
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pH Effect: To observe the effect of pH, the solubility in dilute aqueous HCl and dilute

aqueous NaOH is compared to its solubility in neutral water. Increased solubility in dilute acid

is indicative of the basic nature of the amino group.[4]

Synthesis Pathway
2-Ethoxyaniline is commonly synthesized through the reduction of 2-nitrophenetole. An

alternative industrial method involves the catalytic hydrogenation of nitroethylbenzene.[1][10]

The following diagram illustrates a general synthesis workflow.
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Caption: Generalized workflow for the synthesis of 2-ethoxyaniline via reduction.

Safety Information
2-Ethoxyaniline is classified as toxic by inhalation, in contact with skin, and if swallowed.[2] It is

harmful and may cause an allergic skin reaction, serious eye irritation, and is suspected of

causing genetic defects. Absorption into the body can lead to the formation of methemoglobin,

causing cyanosis. Appropriate personal protective equipment (PPE), such as gloves, safety

goggles, and respiratory protection, should be used when handling this chemical.[8] It should

be stored in a tightly closed container in a well-ventilated area, away from light and air.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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